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Introduction
M2698 (also known as MSC2363318A) is a potent, orally active, and ATP-competitive dual

inhibitor of p70S6 Kinase (p70S6K) and Akt (also known as Protein Kinase B).[1][2][3] It

demonstrates high potency with IC50 values of 1 nM for p70S6K, Akt1, and Akt3.[1][2][3]

M2698 targets the PI3K/Akt/mTOR (PAM) signaling pathway, which is frequently dysregulated

in various human cancers.[2][4] A key feature of M2698 is its ability to overcome the

compensatory feedback loop that leads to Akt activation, a common limitation of other PAM

pathway inhibitors like mTORC1 rapalogs.[4][5] Furthermore, M2698 can cross the blood-brain

barrier, making it a promising candidate for treating cancers involving the central nervous

system.[1][4]

These application notes provide a comprehensive overview of M2698's activity and detailed

protocols for its use in high-throughput screening (HTS) campaigns to identify and characterize

inhibitors of the PI3K/Akt/mTOR pathway.

M2698: Summary of In Vitro and In Vivo Activity
The following tables summarize the quantitative data on M2698's inhibitory activity from various

studies.

Table 1: In Vitro Kinase and Cell-Based Inhibitory Activity of M2698
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Target/Assay IC50
Cell Line (for cell-
based assays)

Reference

p70S6K 1 nM
N/A (Biochemical

Assay)
[1][3][4]

Akt1 1 nM
N/A (Biochemical

Assay)
[1][3][4]

Akt3 1 nM
N/A (Biochemical

Assay)
[1][3][4]

pGSK3β (indirect) 17 nM MDA-MB-468 [4]

pS6 (indirect) 15 nM In vivo model [1]

Table 2: Anti-proliferative Activity of M2698 in Breast Cancer Cell Lines

Cell Line IC50 (µM) Receptor Status Reference

MDA-MB-468 0.3 - 1.1 (range) Triple-Negative [4]

MDA-MB-453 0.3 - 1.1 (range) Her2-expressing [4]

JIMT-1 0.3 - 1.1 (range) Her2-expressing [4]

HCC1419 Not specified Not specified [4]

General Breast

Cancer Lines
0.02 - 8.5 (range) Various [1][2]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway targeted by M2698 and a general

workflow for a high-throughput screening campaign.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b608790?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3096554/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3096554/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3096554/
https://pubmed.ncbi.nlm.nih.gov/20085456/
https://pubmed.ncbi.nlm.nih.gov/20085456/
https://www.creative-bioarray.com/support/sulforhodamine-b-srb-assay-protocol.htm
https://www.creative-bioarray.com/support/sulforhodamine-b-srb-assay-protocol.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC5131709/
https://pubmed.ncbi.nlm.nih.gov/26501904/
https://www.benchchem.com/product/b608790#high-throughput-screening-with-m2698
https://www.benchchem.com/product/b608790#high-throughput-screening-with-m2698
https://www.benchchem.com/product/b608790#high-throughput-screening-with-m2698
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608790?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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